Cas no 13425-76-8 (D-Lyxo-5-hexulosonic acid)

• Product Name: D-Lyxo-5-hexulosonic acid
• CAS No: 13425-76-8
• MF: C₆H₁₀O₇
• MW: 194.139402866364
• CID: 1235156
• PubChem ID: 151805
• Update Time: 2025-07-09

D-Lyxo-5-hexulosonic acid Chemical and Physical Properties

Names and Identifiers

• D-lyxo-hex-5-ulosonic acid
• D-lyxo-[5]hexulosonic acid
• keto-D-fructuronic acid
• (2S,3S,4S)-2,3,4,6-tetrahydroxy-5-oxohexanoic acid
• D-Lyxo-5-hexulosonic acid
• fructuronic acid
• NCIStruc1_000302
• NCIStruc2_000182
• NCI1694
• NCGC00013012
• Q27120874
• FIX

• Inchi： 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h3-5,7,9-11H,1H2,(H,12,13)/t3-,4+,5+/m1/s1
• InChI Key： IZSRJDGCGRAUAR-WISUUJSJSA-N
• SMILES： O[C@H]([C@@H](C(=O)O)O)[C@@H](C(CO)=O)O

Computed Properties

• Exact Mass: 194.043
• Monoisotopic Mass: 194.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 135
• Molecular Weight: 194.14

Experimental Properties

• Density: 1.757
• Boiling Point: 650.9°C at 760 mmHg
• Flash Point: 361.5°C
• Refractive Index: 1.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on D-Lyxo-5-hexulosonic acid

Exploring D-Lyxo-5-hexulosonic acid (CAS No. 13425-76-8): Properties, Applications, and Innovations

D-Lyxo-5-hexulosonic acid (CAS No. 13425-76-8) is a rare but significant sugar acid derivative that has garnered attention in biochemical and pharmaceutical research. This compound, often referred to as a hexulosonic acid, plays a role in metabolic pathways and has potential applications in glycobiology and nutraceutical development. Its unique structure, featuring a lyxo configuration, distinguishes it from other sugar acids, making it a subject of interest for researchers exploring carbohydrate metabolism and enzyme kinetics.

In recent years, the demand for specialized sugar derivatives like D-Lyxo-5-hexulosonic acid has surged due to their utility in biocatalysis and drug design. With the rise of precision medicine and functional foods, this compound is being investigated for its potential to modulate gut microbiota or serve as a precursor for bioactive molecules. Researchers are also exploring its role in antioxidant pathways, aligning with the growing consumer focus on anti-aging and metabolic health solutions.

The synthesis of D-Lyxo-5-hexulosonic acid typically involves enzymatic oxidation or chemical modification of simpler sugars. Advances in green chemistry have enabled more sustainable production methods, addressing the eco-conscious trends in the chemical industry. Its CAS No. 13425-76-8 is a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains and research databases.

From an industrial perspective, D-Lyxo-5-hexulosonic acid is being evaluated for use in cosmeceuticals and dietary supplements, capitalizing on its potential skin-rejuvenating and prebiotic properties. The compound’s compatibility with biodegradable materials also makes it a candidate for sustainable packaging innovations, a hot topic in the circular economy discourse.

For those searching "D-Lyxo-5-hexulosonic acid uses" or "CAS 13425-76-8 suppliers," it’s important to note that this compound remains a niche product with limited commercial availability. However, its research potential is vast, particularly in glycomics and personalized nutrition. Collaborative efforts between academia and industry are expected to unlock new applications, driven by advancements in analytical techniques like HPLC and NMR spectroscopy.

In summary, D-Lyxo-5-hexulosonic acid (CAS No. 13425-76-8) exemplifies the intersection of specialty chemicals and life sciences. As interest in functional ingredients grows, this compound may emerge as a key player in health innovation and sustainable chemistry. Stay tuned for breakthroughs in its applications, from biopharmaceuticals to next-generation biomaterials.